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Compound of Interest

Compound Name: Bay 60-7550

Cat. No.: B1667819 Get Quote

For Researchers, Scientists, and Drug Development
Professionals
Introduction

Bay 60-7550 is a potent and selective inhibitor of phosphodiesterase 2 (PDE2), a dual-

substrate enzyme that hydrolyzes both cyclic guanosine monophosphate (cGMP) and cyclic

adenosine monophosphate (cAMP).[1][2] By inhibiting PDE2, Bay 60-7550 effectively

increases intracellular levels of these second messengers, thereby modulating various

downstream signaling pathways. These pathways are crucial in a range of physiological

processes, including neuronal function, cardiovascular regulation, and inflammatory responses.

[3][4][5] This document provides detailed protocols for the preparation of Bay 60-7550 stock

solutions in dimethyl sulfoxide (DMSO) and outlines its mechanism of action for research

applications.
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Property Value Source(s)

Molecular Weight 476.57 g/mol [6]

Appearance Crystalline solid [2][6]

Purity ≥95% [6]

CAS Number 439083-90-6 [6]

Solubility in DMSO
≥10 mg/mL (one source

indicates ≥100 mg/mL)
[6][7]

Storage (Solid) -20°C for up to 4 years [6]

Storage (Stock Solution)
-20°C for up to 1 year; -80°C

for up to 2 years

Signaling Pathway
The primary mechanism of action for Bay 60-7550 is the inhibition of PDE2. This leads to an

accumulation of intracellular cGMP and cAMP. These cyclic nucleotides, in turn, activate their

respective protein kinases, Protein Kinase G (PKG) and Protein Kinase A (PKA).[4][8]

Activation of these kinases leads to the phosphorylation of downstream targets, including the

transcription factor cAMP response element-binding protein (CREB), which subsequently

promotes the expression of genes such as brain-derived neurotrophic factor (BDNF).[4][5] This

signaling cascade plays a significant role in neuronal plasticity, memory, and other cellular

functions.[9]
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Equilibrate Bay 60-7550
to Room Temperature

Weigh Desired Amount
of Powder

Add Anhydrous DMSO

Vortex to Dissolve
(Warm/Sonicate if needed)

Aliquot into Single-Use Tubes

Store at -20°C or -80°C

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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